Cas no 1083053-33-1 (2,3-Butanedione-13C4)

• Product Name: 2,3-Butanedione-13C4
• CAS No: 1083053-33-1
• MF: C₄H₆O₂
• MW: 90.0598607063293
• CID: 1061428
• PubChem ID: 131667386
• Update Time: 2025-04-20

2,3-Butanedione-13C4 Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione-13C4
• 2,3-Butanedione-13C4 DISCONTINUED, Please see B690031
• Diacetyl - 13C4
• 1083053-33-1
• (1,2,3,4-13C4)Butane-2,3-dione
• DB-323422

• Inchi： 1S/C4H6O2/c1-3(5)4(2)6/h1-2H3/i1+1,2+1,3+1,4+1
• InChI Key： QSJXEFYPDANLFS-JCDJMFQYSA-N
• SMILES： O=[13C]([13CH3])[13C]([13CH3])=O

Computed Properties

• Exact Mass: 90.05019877g/mol
• Monoisotopic Mass: 90.05019877g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 34.1Ų